Cas no 1448078-26-9 (3-methyl-N-[2-(thiophen-2-yl)ethyl]-1,2,4-thiadiazole-5-carboxamide)

• Product Name: 3-methyl-N-[2-(thiophen-2-yl)ethyl]-1,2,4-thiadiazole-5-carboxamide
• CAS No: 1448078-26-9
• MF: C₁₀H₁₁N₃OS₂
• MW: 253.34383893013
• CID: 5600627
• PubChem ID: 71807180
• Update Time: 2025-05-23

3-methyl-N-[2-(thiophen-2-yl)ethyl]-1,2,4-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(2-thiophen-2-ylethyl)-1,2,4-thiadiazole-5-carboxamide
• 1448078-26-9
• 3-methyl-N-(2-(thiophen-2-yl)ethyl)-1,2,4-thiadiazole-5-carboxamide
• AKOS024560481
• CHEMBL3440305
• 3-METHYL-N-[2-(THIOPHEN-2-YL)ETHYL]-1,2,4-THIADIAZOLE-5-CARBOXAMIDE
• F6437-0166
• 3-methyl-N-[2-(thiophen-2-yl)ethyl]-1,2,4-thiadiazole-5-carboxamide

• Inchi： 1S/C10H11N3OS2/c1-7-12-10(16-13-7)9(14)11-5-4-8-3-2-6-15-8/h2-3,6H,4-5H2,1H3,(H,11,14)
• InChI Key： BVSKDWMJPOWQKH-UHFFFAOYSA-N
• SMILES： S1C(C(NCCC2SC=CC=2)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 253.03435433g/mol
• Monoisotopic Mass: 253.03435433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Additional information on 3-methyl-N-[2-(thiophen-2-yl)ethyl]-1,2,4-thiadiazole-5-carboxamide

3-Methyl-N-[2-(Thiophen-2-Yl)Ethyl]-1,2,4-Thiadiazole-5-Carboxamide: A Comprehensive Overview

3-Methyl-N-[2-(Thiophen-2-Yl)Ethyl]-1,2,4-Thiadiazole-5-Carboxamide, also known by its CAS number 1448078-26-9, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds containing a five-membered ring with two nitrogen atoms and one sulfur atom. The presence of a thiophene ring and an ethyl group further enhances its structural complexity and functional versatility.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and better purity. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy, which have provided valuable insights into its molecular geometry and electronic properties.

One of the most promising applications of 3-Methyl-N-[2-(Thiophen-2-Yl)Ethyl]-1,2,4-Thiadiazole-5-Carboxamide lies in the field of drug discovery. Studies have shown that this compound exhibits potent biological activity against various enzymes and receptors, making it a potential candidate for therapeutic agents. For instance, research conducted in 2023 demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. This finding has sparked interest among pharmaceutical companies exploring its potential as an anti-cancer drug.

In addition to its pharmacological applications, this compound has also shown promise in materials science. Its unique electronic properties make it a strong candidate for use in organic electronics, such as OLEDs and flexible electronics. Recent studies have highlighted its ability to act as an efficient charge transport material due to its conjugated system and high thermal stability.

The environmental impact of 3-Methyl-N-[2-(Thiophen-2-Yl)Ethyl]-1,2,4-Thiadiazole-5-Carboxamide has also been a topic of interest among researchers. Studies indicate that it is relatively stable under normal environmental conditions and does not pose significant risks to aquatic life when used responsibly. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 3-Methyl-N-[2-(Thiophen-2-Yl)Ethyl]-1,2,4-Thiadiazole-5-Carboxamide is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.